5-Benzyl-1,3,4-oxadiazole-2-thiol

• IUPAC Name: 5-benzyl-3H-1,3,4-oxadiazole-2-thione
• InChI: InChI=1S/C9H8N2OS/c13-9-11-10-8(12-9)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,11,13)
• InChI Key: ARGIBMBTIISQNH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NNC(=S)O2
• Molecular Formula: C9H8N2OS
• DSSTOX Substance ID: DTXSID60365768
• Molecular Weight: 192.24 g/mol
• CAS No.: 23288-90-6

Description

5-Benzyl-1,3,4-oxadiazole-2(3H)-thione is a heterocyclic compound that contains a five-membered oxadiazole ring.

Scientific Research Applications

5-Benzyl-1,3,4-oxadiazole-2(3H)-thione has several scientific research applications:

Medicinal Chemistry: It has been studied for its potential as an antibacterial and acetylcholinesterase inhibitor.

Pesticide Development: The compound’s structure makes it a candidate for developing new pesticides.

Material Sciences: Its unique properties are being explored for use in polymer and material sciences.

Mechanism of Action

Biochemical Pathways

OXPA impacts various pathways, such as
OXPA’s thiol group may donate protons, contributing to antioxidant activity . OXPA’s oxadiazole ring has antidiabetic properties . OXPA derivatives exhibit antiproliferative effects by targeting enzymes and proteins involved in cancer cell growth .

Result of Action

OXPA’s binding to specific targets leads to downstream effects
OXPA derivatives exhibit a broad spectrum of biological activities . OXPA hybrids with other pharmacophores target enzymes and proteins involved in cancer cell proliferation .

Biochemical Analysis

Biochemical Properties

5-Benzyl-1,3,4-oxadiazole-2-thiol plays a crucial role in various biochemical reactions. It has been shown to interact with several enzymes and proteins, influencing their activity. For instance, it exhibits antidiabetic properties by inhibiting alpha-amylase and hemoglobin glycosylation . Additionally, its antioxidant potential is attributed to its ability to scavenge free radicals and inhibit lipid peroxidation . These interactions highlight the compound’s potential as a therapeutic agent for managing diabetes and oxidative stress-related conditions.

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, its antidiabetic activity involves enhancing glucose uptake by yeast cells . Furthermore, the compound’s antioxidant properties help protect cells from oxidative damage, thereby maintaining cellular integrity and function . These cellular effects underscore the compound’s potential in therapeutic applications.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation. For instance, its interaction with alpha-amylase results in the inhibition of this enzyme, thereby reducing the breakdown of starch into glucose . Additionally, the compound’s antioxidant activity involves scavenging reactive oxygen species, which helps mitigate oxidative stress . These molecular interactions are pivotal in understanding the compound’s therapeutic potential.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation have been studied under various conditions. It was found to degrade under acidic conditions and oxidize completely in the presence of hydrogen peroxide . Additionally, exposure to dry heat and UV light resulted in significant degradation . These findings are essential for determining the compound’s shelf life and optimal storage conditions.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Studies have shown that the compound exhibits significant antidiabetic and antioxidant activities at specific doses . Higher doses may lead to toxic or adverse effects, highlighting the importance of determining the optimal dosage for therapeutic applications . These dosage-dependent effects are crucial for developing safe and effective treatment regimens.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that play a role in its metabolism. For instance, its antidiabetic activity involves the inhibition of alpha-amylase, which is a key enzyme in carbohydrate metabolism . Additionally, the compound’s antioxidant properties are linked to its ability to scavenge free radicals and inhibit lipid peroxidation . These metabolic interactions are vital for understanding the compound’s therapeutic potential.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by various factors. The compound interacts with specific transporters and binding proteins that facilitate its movement across cellular membranes . Additionally, its distribution within tissues is affected by its chemical properties, such as solubility and stability . Understanding these factors is essential for optimizing the compound’s therapeutic efficacy.

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. The compound is directed to specific cellular compartments or organelles through targeting signals or post-translational modifications . For instance, its antioxidant activity may be localized to mitochondria, where it can effectively scavenge reactive oxygen species . These localization patterns are important for understanding the compound’s mechanism of action and therapeutic potential.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-benzyl-1,3,4-oxadiazole-2(3H)-thione typically involves multiple steps. One common method starts with the Fischer esterification of 2-phenylacetic acid to form ethyl-2-phenylacetate. This ester is then reacted with hydrazine hydrate to produce 2-phenylacetohydrazide. The hydrazide undergoes ring closure with carbon disulfide in an alcoholic base to yield 5-benzyl-1,3,4-oxadiazole-2-thiol .

Industrial Production Methods

the synthetic routes used in laboratory settings can be scaled up for industrial applications, involving similar reaction conditions and reagents .

Chemical Reactions Analysis

Types of Reactions

5-Benzyl-1,3,4-oxadiazole-2(3H)-thione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under acidic conditions or with hydrogen peroxide, leading to degradation.

Substitution: It reacts with electrophiles such as 2-bromoacetylbromide to form N-substituted derivatives.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H₂O₂) is commonly used for oxidation reactions.

Substitution: Reagents like 2-bromoacetylbromide and arylated/arenylated amines are used in substitution reactions.

Major Products

Oxidation: Degradation products vary depending on the conditions.

Substitution: N-substituted-2-bromoacetamides and other derivatives.

Comparison with Similar Compounds

Similar Compounds

2-Amino-1,3,4-oxadiazole: Known for its muscle relaxant properties.

1,3,4-Oxadiazole derivatives: These compounds exhibit a range of biological activities, including antimicrobial, anti-HIV, and anti-cancer properties.

Uniqueness